Cas no 1805251-77-7 (2-(Difluoromethyl)-5-hydroxy-6-nitro-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-5-hydroxy-6-nitro-3-(trifluoromethyl)pyridine
• CAS No: 1805251-77-7
• MF: C₇H₃F₅N₂O₃
• MW: 258.102339029312
• CID: 4805008
• Update Time: 2025-05-20

2-(Difluoromethyl)-5-hydroxy-6-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-hydroxy-6-nitro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F5N2O3/c8-5(9)4-2(7(10,11)12)1-3(15)6(13-4)14(16)17/h1,5,15H
• InChI Key： AAIJBSMSACLEDE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C([N+](=O)[O-])N=C1C(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 292
• XLogP3: 2.8
• Topological Polar Surface Area: 78.9

Additional information on 2-(Difluoromethyl)-5-hydroxy-6-nitro-3-(trifluoromethyl)pyridine

2-(Difluoromethyl)-5-hydroxy-6-nitro-3-(trifluoromethyl)pyridine: A Comprehensive Overview

2-(Difluoromethyl)-5-hydroxy-6-nitro-3-(trifluoromethyl)pyridine (CAS No. 1805251-77-7) is a highly specialized compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry, agrochemicals, and materials science. This compound is characterized by its difluoromethyl, hydroxy, nitro, and trifluoromethyl substituents, which collectively confer it with distinct chemical and biological properties. In this article, we will delve into the structural features, synthesis methods, and recent research advancements related to this compound.

The molecular structure of 2-(Difluoromethyl)-5-hydroxy-6-nitro-3-(trifluoromethyl)pyridine is particularly noteworthy due to the presence of multiple functional groups. The difluoromethyl group (CF₂H) is known for its ability to modulate the electronic properties of molecules, often enhancing their metabolic stability and bioavailability. The hydroxy group (OH) can participate in hydrogen bonding, which is crucial for interactions with biological targets. The nitro group (NO₂) introduces strong electron-withdrawing effects, while the trifluoromethyl group (CF₃) further enhances the lipophilicity and stability of the molecule.

The synthesis of 2-(Difluoromethyl)-5-hydroxy-6-nitro-3-(trifluoromethyl)pyridine has been a subject of extensive research due to its complex structure. One common approach involves the sequential introduction of the functional groups onto a pyridine scaffold. For instance, a recent study published in the Journal of Organic Chemistry described a multi-step synthesis starting from 3-trifluoromethylpyridine. The key steps include the introduction of the difluoromethyl group via a nucleophilic substitution reaction, followed by the addition of the hydroxy and nitro groups through selective oxidation and nitration reactions.

In terms of biological activity, 2-(Difluoromethyl)-5-hydroxy-6-nitro-3-(trifluoromethyl)pyridine has shown promising results in various assays. Research published in the European Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The combination of its lipophilic nature and the presence of multiple functional groups allows it to effectively penetrate cell membranes and interact with viral targets.

Beyond its antiviral properties, 2-(Difluoromethyl)-5-hydroxy-6-nitro-3-(trifluoromethyl)pyridine has also been explored for its potential as an agrochemical. Studies have shown that it can act as an effective herbicide due to its ability to disrupt photosynthesis in plants. The specific mechanism involves inhibition of photosystem II (PSII), which is essential for light-dependent reactions in photosynthesis. This makes it a valuable candidate for developing new herbicides with improved efficacy and reduced environmental impact.

In materials science, the unique electronic properties of 2-(Difluoromethyl)-5-hydroxy-6-nitro-3-(trifluoromethyl)pyridine have led to its use in organic electronics. Research published in Advanced Materials highlighted its potential as a building block for organic semiconductors and photovoltaic materials. The combination of high electron affinity and good thermal stability makes it suitable for applications in organic field-effect transistors (OFETs) and organic solar cells.

The safety profile of 2-(Difluoromethyl)-5-hydroxy-6-nitro-3-(trifluoromethyl)pyridine has also been evaluated in several studies. Toxicological assessments have shown that it exhibits low toxicity when used at appropriate concentrations. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, 2-(Difluoromethyl)-5-hydroxy-6-nitro-3-(trifluoromethyl)pyridine (CAS No. 1805251-77-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in medicinal chemistry, agrochemicals, and materials science. As ongoing studies continue to uncover new applications and properties, this compound is poised to play a crucial role in advancing these fields.